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Compound of Interest

Compound Name:
N4-Acetylcytidine triphosphate

sodium

Cat. No.: B15588381

Get Quote

For researchers, scientists, and drug development professionals, N4-acetylcytidine

triphosphate (ac4CTP) is emerging as a critical tool for investigating the epitranscriptomic

landscape. This modified nucleotide is instrumental in the in vitro synthesis of N4-acetylcytidine

(ac4C) modified RNA, enabling detailed studies of its role in mRNA stability, translation

efficiency, and various cellular processes. This document provides a detailed overview of

commercially available ac4CTP, along with protocols for its application in molecular biology

research.

I. Commercial Suppliers and Pricing Overview
The availability of high-quality N4-acetylcytidine triphosphate is crucial for reproducible

experimental outcomes. Several reputable suppliers offer this modified nucleotide, with

variations in formulation, quantity, and price. The following table summarizes the offerings from

key suppliers to aid in the selection of the most suitable product for your research needs.
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Supplier
Catalog
Number(s)

Available
Quantities

Formulation Purity Price (EUR)

Jena

Bioscience

NU-988S,

NU-988L

10 μl (100

mM), 5 x 10

μl (100 mM)

Solution in

water

≥ 95%

(HPLC)

€114.49,

€335.18

MedChemEx

press

HY-111815A-

5mg
5 mg Sodium salt 99.91% Inquire

Adooq

Bioscience
A19880 Inquire Lyophilized Inquire Inquire

CymitQuimic

a

Varies

(distributor)
Inquire Inquire Inquire Inquire

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information and for quotes on bulk quantities. "Inquire" indicates

that the information was not readily available on the supplier's website.

II. Application Notes: The Role of N4-Acetylcytidine
in RNA Biology
N4-acetylcytidine is a post-transcriptional RNA modification that has been identified in various

RNA species, including messenger RNA (mRNA), transfer RNA (tRNA), and ribosomal RNA

(rRNA).[1] The incorporation of ac4C into RNA molecules has been shown to have significant

functional consequences:

Enhanced mRNA Stability: The presence of ac4C within an mRNA transcript can protect it

from degradation by cellular nucleases, thereby increasing its half-life.[2]

Increased Translation Efficiency: Acetylation of cytidine in mRNA has been demonstrated to

promote the efficiency of protein translation.[3][4] This effect appears to be position-

dependent within the mRNA sequence.[1]

Regulation of Gene Expression: By influencing mRNA stability and translation, ac4C plays a

role in the post-transcriptional regulation of gene expression.[5]
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Involvement in Disease: Dysregulation of ac4C modification has been implicated in various

diseases, including cancer.[6][7][8][9] The enzyme responsible for this modification, N-

acetyltransferase 10 (NAT10), is a subject of intense research as a potential therapeutic

target.[8][9][10]

The primary application of N4-acetylcytidine triphosphate is its use as a substrate for in vitro

transcription (IVT) reactions, typically catalyzed by T7 RNA polymerase.[11][12][13] This allows

for the site-specific or global incorporation of ac4C into synthetic RNA molecules for

downstream functional studies.

III. Experimental Protocols
A. In Vitro Transcription for the Synthesis of ac4C-
Modified mRNA
This protocol outlines the general steps for incorporating N4-acetylcytidine into an mRNA

transcript using a commercially available T7 RNA polymerase-based in vitro transcription kit.

1. Materials:

Linearized DNA template with a T7 promoter

N4-Acetylcytidine triphosphate (ac4CTP) solution (e.g., 100 mM from Jena Bioscience)

ATP, GTP, UTP solutions

T7 RNA Polymerase

Transcription Buffer

RNase Inhibitor

DNase I (RNase-free)

Nuclease-free water

RNA purification kit (e.g., column-based or magnetic beads)
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2. Workflow Diagram:

Template Preparation
In Vitro Transcription

Post-Transcription Cleanup

Plasmid DNA Restriction Enzyme
Digestion DNA Purification

Assemble Transcription Reaction:
- Linear DNA Template

- ATP, GTP, UTP, ac4CTP
- T7 RNA Polymerase
- Transcription Buffer

- RNase Inhibitor

Linearized Template Incubate at 37°C DNase I Treatment RNA Purification Quality Control
(Gel Electrophoresis, Spectrophotometry) Downstream Applications

Click to download full resolution via product page

Caption: Workflow for the in vitro synthesis of ac4C-modified RNA.

3. Protocol:

Template Preparation: The DNA template should be linearized downstream of the desired

RNA sequence and purified to remove the restriction enzyme and buffer components.

Transcription Reaction Setup: In a nuclease-free tube on ice, assemble the following

components. The final concentration of each nucleotide, including ac4CTP, should be

optimized based on the specific application, but a common starting point is to substitute a

portion or all of the CTP with ac4CTP.
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Component Volume Final Concentration

Nuclease-free water X µL

Transcription Buffer (10X) 2 µL 1X

ATP, GTP, UTP (100 mM

each)
0.5 µL each 2.5 mM each

CTP (100 mM) 0.5 - X µL Varies

ac4CTP (100 mM) X µL Varies

Linear DNA Template 1 µg

RNase Inhibitor 1 µL

T7 RNA Polymerase 2 µL

Total Volume 20 µL

Incubation: Mix the components gently and incubate the reaction at 37°C for 2 to 4 hours.

DNase Treatment: Add RNase-free DNase I to the reaction mixture and incubate at 37°C for

15-30 minutes to remove the DNA template.

RNA Purification: Purify the synthesized ac4C-modified RNA using a suitable RNA

purification kit according to the manufacturer's instructions.

Quality Control: Assess the integrity and quantity of the purified RNA using denaturing

agarose gel electrophoresis and UV spectrophotometry. The presence of a sharp band of the

expected size indicates successful synthesis of full-length RNA.

B. Detection of N4-Acetylcytidine in RNA
Several methods are available for the detection and mapping of ac4C within RNA molecules.

One such method is ac4C-seq, which relies on the chemical reduction of ac4C followed by

reverse transcription and sequencing.

1. Principle of ac4C-seq:
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N4-acetylcytidine can be chemically reduced by sodium borohydride (NaBH4) or sodium

cyanoborohydride. This reduction alters the base-pairing properties of the modified cytidine,

causing it to be misread as a uridine (U) during reverse transcription. Consequently, a C-to-T

transition is observed at the position of the ac4C modification in the resulting cDNA sequence.

2. Workflow Diagram for ac4C-seq:

RNA Preparation

Chemical Reduction

Library Preparation & Sequencing Data Analysis

Total RNA Isolation rRNA Depletion

NaBH4 Treatment
(Reduces ac4C)

Mock Treatment
(No NaBH4)

RNA Fragmentation Reverse Transcription
(ac4C -> T mutation)

Sequencing Library
Preparation

High-Throughput
Sequencing Read Mapping C-to-T Variant Calling Identification of

ac4C Sites

Click to download full resolution via product page

Caption: Workflow for the detection of ac4C sites in RNA using ac4C-seq.

3. Abbreviated Protocol for Chemical Reduction (as part of ac4C-seq): This protocol is based

on the principles described in the literature and should be optimized for specific experimental

conditions.[14][15]

RNA Preparation: Isolate total RNA and perform ribosomal RNA depletion to enrich for

mRNA.

Reduction Reaction:

For the treatment sample, incubate the RNA with freshly prepared sodium borohydride

(NaBH4) in a suitable buffer system.
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For the control sample, perform a mock incubation without NaBH4.

RNA Cleanup: Purify the RNA from both the treatment and control reactions to remove

chemical residues.

Downstream Processing: Proceed with RNA fragmentation, reverse transcription, and

sequencing library preparation for both samples.

Bioinformatic Analysis: After sequencing, align the reads to the reference transcriptome and

identify sites with a significant enrichment of C-to-T transitions in the NaBH4-treated sample

compared to the control. These sites correspond to the locations of ac4C modifications.

IV. Signaling Pathways and Logical Relationships
The incorporation of ac4C into mRNA can influence various signaling pathways by modulating

the expression of key regulatory proteins. One such example is the role of NAT10-mediated

acetylation in cancer progression.
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Caption: Role of NAT10-mediated ac4C modification in cancer progression.

This diagram illustrates how the acetyltransferase NAT10 catalyzes the formation of ac4C on

target mRNAs, such as those encoding oncogenes.[9] This modification enhances the stability

and translational efficiency of the mRNA, leading to increased expression of the oncoprotein

and subsequent promotion of cancer progression.[9] The study of these pathways is facilitated

by the use of N4-acetylcytidine triphosphate to generate modified RNAs for functional assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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